Cas no 1021224-75-8 (1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• CAS No: 1021224-75-8
• MF: C₁₇H₂₁N₃O₅S
• MW: 379.43074297905
• CID: 5894835
• PubChem ID: 44051588
• Update Time: 2025-05-24

1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• AKOS024494539
• 1-(4-methoxyphenyl)sulfonyl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• 1-((4-methoxyphenyl)sulfonyl)-N-(3-methylisoxazol-5-yl)piperidine-3-carboxamide
• 1021224-75-8
• F5067-0189

• Inchi： 1S/C17H21N3O5S/c1-12-10-16(25-19-12)18-17(21)13-4-3-9-20(11-13)26(22,23)15-7-5-14(24-2)6-8-15/h5-8,10,13H,3-4,9,11H2,1-2H3,(H,18,21)
• InChI Key： WNSYYUGKQIWPJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCC(C(NC2=CC(C)=NO2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 379.12019195g/mol
• Monoisotopic Mass: 379.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide

1-(4-Methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide: A Comprehensive Overview

1-(4-Methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide is a highly specialized organic compound with the CAS number 1021224-75-8. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is characterized by a piperidine ring substituted with a carboxamide group at the 3-position, which is further connected to a 4-methoxybenzenesulfonyl moiety and an oxazole derivative. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized the synthetic pathways to enhance yield and purity, ensuring that the compound meets the rigorous standards required for pharmacological studies. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has been instrumental in confirming the compound's identity and purity.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Preclinical experiments have demonstrated that it exhibits selective inhibition of certain kinases, making it a promising candidate for the development of targeted therapies in oncology and inflammation-related diseases. The 4-methoxybenzenesulfonyl group is believed to play a critical role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

In addition to its therapeutic potential, 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide has also been explored for its antimicrobial activity. Studies conducted in vitro have shown that the compound demonstrates potent activity against a range of bacterial and fungal pathogens. This dual functionality underscores its versatility as both a potential therapeutic agent and an antimicrobial compound.

The structural design of this compound incorporates several key functional groups that contribute to its stability and bioavailability. The oxazole ring, for instance, is known for its ability to enhance drug-target binding affinity while maintaining chemical stability. Similarly, the methoxy group on the benzenesulfonyl moiety not only enhances solubility but also serves as a site for potential bioisosteric modifications in future drug design.

From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Initial findings suggest that it exhibits low toxicity to non-target organisms, which aligns with current trends toward the development of environmentally friendly pharmaceuticals.

In conclusion, 1-(4-methoxybenzenesulfonyl)-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.